Cas no 397328-86-8 (methyl 4-(1H-pyrazol-1-ylmethyl)benzoate)
397328-86-8 structure
Product Name:methyl 4-(1H-pyrazol-1-ylmethyl)benzoate
CAS No:397328-86-8
MF:C12H12N2O2
MW:216.235882759094
MDL:MFCD08435918
CID:303362
PubChem ID:23510322
Update Time:2025-04-19
methyl 4-(1H-pyrazol-1-ylmethyl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,4-(1H-pyrazol-1-ylmethyl)-, methyl ester
- Methyl 4-(1H-pyrazol-1-ylmethyl)benzoate
- methyl 4-(pyrazol-1-ylmethyl)benzoate
- CTK4I1801
- methyl 4-(pyrazolylmethyl)benzoate
- MolPort-000-143-716
- SBB095275
- SureCN3636330
- MFCD08435918
- FT-0736280
- Methyl 4-[(1H-pyrazol-1-yl)methyl]benzoate
- SCHEMBL3636330
- VMCQOZFWPDOGLG-UHFFFAOYSA-N
- 397328-86-8
- DTXSID70634634
- AKOS009165684
- MS-22454
- DB-069866
- methyl 4-(1H-pyrazol-1-ylmethyl)benzoate
-
- MDL： MFCD08435918
- Inchi： 1S/C12H12N2O2/c1-16-12(15)11-5-3-10(4-6-11)9-14-8-2-7-13-14/h2-8H,9H2,1H3
- InChI Key： VMCQOZFWPDOGLG-UHFFFAOYSA-N
- SMILES： O(C)C(C1C=CC(=CC=1)CN1C=CC=N1)=O
Computed Properties
- Exact Mass: 216.09000
- Monoisotopic Mass: 216.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 44.1Ų
Experimental Properties
- Melting Point: 45 °C
- PSA: 44.12000
- LogP: 1.71800
methyl 4-(1H-pyrazol-1-ylmethyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB225157-1 g |
Methyl 4-(1H-pyrazol-1-ylmethyl)benzoate, 95%; . |
397328-86-8 | 95% | 1g |
€98.30 | 2023-04-27 | |
| TRC | M782758-10mg |
methyl 4-(1H-pyrazol-1-ylmethyl)benzoate |
397328-86-8 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M782758-50mg |
methyl 4-(1H-pyrazol-1-ylmethyl)benzoate |
397328-86-8 | 50mg |
$ 65.00 | 2022-06-03 | ||
| TRC | M782758-100mg |
methyl 4-(1H-pyrazol-1-ylmethyl)benzoate |
397328-86-8 | 100mg |
$ 80.00 | 2022-06-03 | ||
| abcr | AB225157-1g |
Methyl 4-(1H-pyrazol-1-ylmethyl)benzoate, 95%; . |
397328-86-8 | 95% | 1g |
€105.00 | 2025-03-19 |
methyl 4-(1H-pyrazol-1-ylmethyl)benzoate Related Literature
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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